ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[4-(2-oxopiperidin-1-yl)phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C18H25N3O5S/c1-2-26-18(23)19-11-13-20(14-12-19)27(24,25)16-8-6-15(7-9-16)21-10-4-3-5-17(21)22/h6-9H,2-5,10-14H2,1H3
• InChI Key: UGDDYAWWZGGFLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)N3CCCCC3=O
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol

Description

Ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising tool for investigating different biological processes.

Mechanism of Action

The mechanism of action of ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate involves its ability to modulate the activity of different neurotransmitter receptors. This compound has been found to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which is a key mediator of synaptic plasticity and learning and memory processes in the brain.
Biochemical and physiological effects:
Ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate has been found to have various biochemical and physiological effects. It has been shown to enhance the activity of the NMDA receptor, leading to increased synaptic plasticity and improved learning and memory processes. Additionally, this compound has been found to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate in lab experiments is its ability to selectively modulate the activity of the NMDA receptor, which is a key mediator of various biological processes. However, one of the limitations of using this compound is its potential toxicity, which requires careful dosing and monitoring.

Future Directions

There are several future directions for research involving ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate. One potential direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosing and administration methods for this compound, as well as its potential side effects and toxicity. Finally, research is needed to identify other potential targets for this compound, which could lead to the development of new treatments for various diseases and conditions.

Synthesis Methods

The synthesis of ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate involves several steps. The first step is the reaction of 4-(2-oxo-1-piperidinyl)benzenesulfonamide with ethyl piperazine-1-carboxylate in the presence of a base such as potassium carbonate. This reaction results in the formation of the intermediate compound, which is then treated with acetic anhydride to yield the final product.

Scientific Research Applications

Ethyl 4-{[4-(2-oxo-1-piperidinyl)phenyl]sulfonyl}-1-piperazinecarboxylate has been used in various scientific research studies. One of the main applications of this compound is in the field of neuroscience, where it has been used to investigate the mechanisms of action of different neurotransmitters and their receptors.